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Compound of Interest

Compound Name: Crotoxyphos

Cat. No.: B1631034 Get Quote

An In-depth Examination of its Toxicological Profile, Mechanism of Action, and Analytical

Methodologies

Abstract
Crotoxyphos, an organophosphate insecticide, is a potent acetylcholinesterase inhibitor. This

technical guide provides a comprehensive overview of its chemical and physical properties,

toxicological data, and the molecular mechanism of action for researchers, scientists, and drug

development professionals. Detailed summaries of quantitative data are presented in tabular

format for ease of comparison. Furthermore, this document outlines experimental protocols for

key toxicological and analytical assays and includes detailed signaling pathway diagrams

generated using the DOT language to visualize the compound's effect on the cholinergic

system.

Chemical and Physical Properties
Crotoxyphos is a synthetic organophosphate compound with the chemical formula C₁₄H₁₉O₆P.

It is characterized as a pale straw-colored liquid with a mild ester odor.[1] A summary of its key

chemical and physical properties is provided in the table below.
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Property Value Reference

Molecular Formula C₁₄H₁₉O₆P [2]

Molecular Weight 314.28 g/mol [2]

CAS Number 7700-17-6 [2]

Appearance Pale straw-colored liquid [1]

Boiling Point 135 °C at 0.03 mmHg [3]

Solubility

Soluble in acetone, alcohol,

and chlorinated hydrocarbons;

slightly soluble in saturated

hydrocarbons. Water solubility

is 1 g/L at room temperature.

[3]

Toxicology
Crotoxyphos exhibits significant toxicity, primarily through the inhibition of

acetylcholinesterase, an essential enzyme in the nervous system.[4] Its toxicity varies between

enantiomers, with the (+)-enantiomer showing greater inhibitory effects on acetylcholinesterase

in vivo.[5][6][7][8]

Acute Toxicity
The acute toxicity of Crotoxyphos has been evaluated in various animal models. The median

lethal dose (LD50) is a key indicator of acute toxicity.

Test Organism
Route of
Administration

LD50 Reference

Rat (female) Oral 74 mg/kg [3]

Rat (male) Oral 110 mg/kg [3]

Rabbit Dermal 385 mg/kg [5]

Enantioselective Toxicity
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Studies have demonstrated the enantioselective inhibition of acetylcholinesterase (AChE) by

Crotoxyphos. The (+)-enantiomer is a more potent inhibitor of AChE in vivo compared to the

(-)-enantiomer.[5][6][7][8] However, in vitro studies have shown the (-)-enantiomer to be slightly

more inhibitory.[5][6][7] This reversal suggests that toxicodynamic processes such as uptake,

biotransformation, or elimination may also be enantioselective.[5][6][7]

Assay Type
Enzyme/Organ
ism

More Potent
Enantiomer

Fold
Difference

Reference

In vivo
Daphnia magna

& Oryzias latipes
(+)-Crotoxyphos 1.1 to 11-fold [5][6][7][8]

In vitro
Electric Eel

AChE
(-)-Crotoxyphos 1.6-fold [5][6]

In vitro

Human

Recombinant

AChE

(-)-Crotoxyphos 1.9-fold [5][6]

Mechanism of Action: Acetylcholinesterase
Inhibition
The primary mechanism of action of Crotoxyphos is the irreversible inhibition of

acetylcholinesterase (AChE).[2] AChE is a critical enzyme that hydrolyzes the neurotransmitter

acetylcholine (ACh) in the synaptic cleft, terminating the nerve impulse.

By inhibiting AChE, Crotoxyphos causes an accumulation of ACh in the synapse, leading to a

cholinergic crisis characterized by the hyperstimulation of muscarinic and nicotinic receptors.[4]

[9][10]

Signaling Pathways
The following diagrams illustrate the normal function of the cholinergic synapse and the

disruption caused by Crotoxyphos.
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Figure 1. Normal Cholinergic Synaptic Transmission.
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Figure 2. Acetylcholinesterase Inhibition by Crotoxyphos.

The overstimulation of muscarinic and nicotinic receptors leads to a wide range of physiological

effects, collectively known as cholinergic crisis.[4]
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Figure 3. Downstream Effects of Cholinergic Crisis.

Metabolism
The metabolism of organophosphates like Crotoxyphos in mammals primarily occurs in the

liver and involves two main phases.[11] Phase I metabolism involves oxidation and hydrolysis

reactions.[11] Hydrolytic detoxification by phosphotriesterases results in the cleavage of the

phosphate ester bond, producing more polar and less toxic metabolites.[11] In rats, the

metabolism of similar organophosphates involves cytochrome P-450 enzymes and results in

metabolites such as dimethyl phosphoric acid.[12][13][14] Phase II metabolism involves the

conjugation of these metabolites with hydrophilic groups to facilitate their excretion.[11]
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Figure 4. General Metabolism of Crotoxyphos in Mammals.

Experimental Protocols
Acute Oral Toxicity Study in Rats (Adapted from OECD
Guideline 425)
This protocol describes a general procedure for determining the acute oral LD50 of a test

substance.[15][16]

Objective: To determine the median lethal dose (LD50) of Crotoxyphos following a single oral

administration to rats.

Materials:

Wistar rats (nulliparous, non-pregnant females recommended).[16]

Crotoxyphos (technical grade).

Vehicle for administration (e.g., corn oil), if necessary.

Oral gavage needles.

Animal cages and bedding.

Standard laboratory diet and water.
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Procedure:

Acclimatization: Animals are acclimatized to laboratory conditions for at least 5 days.[1]

Fasting: Food is withheld for at least 16 hours prior to dosing; water is available ad libitum.[1]

Dose Preparation: The test substance is prepared at the desired concentration in the vehicle.

The concentration should allow for a constant dosage volume (e.g., 10 mL/kg body weight).

Administration: The test substance is administered to the animals by oral gavage.

Observation: Animals are observed for mortality, clinical signs of toxicity, and behavioral

changes continuously for the first few hours post-dosing and then daily for 14 days.[1][17]

Body Weight: Individual animal weights are recorded before dosing, weekly, and at the end

of the study.[1][17]

Necropsy: All animals (including those that die during the study and those sacrificed at the

end) are subjected to a gross necropsy.[17]

LD50 Calculation: The LD50 is calculated using a recognized statistical method (e.g., Probit

analysis).[18]
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Figure 5. Workflow for Acute Oral Toxicity Study.
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Analysis of Crotoxyphos by Gas Chromatography-Mass
Spectrometry (GC-MS)
This protocol provides a general framework for the analysis of organophosphate pesticides like

Crotoxyphos in a given matrix.[19][20][21]

Objective: To identify and quantify Crotoxyphos in a sample matrix.

Instrumentation and Conditions:

Gas Chromatograph: Agilent 6890 GC or equivalent.[20]

Mass Spectrometer: LECO Pegasus II Time-Of-Flight MS or equivalent triple quadrupole

MS.[20][21]

Column: HP-5MS (30 m x 0.250 mm, 0.25 µm film thickness) or equivalent.[21]

Injector: Splitless, 250 °C.[21]

Carrier Gas: Helium at a constant flow of 1.2 mL/min.[21]

Oven Temperature Program: Initial temperature of 70°C held for 3.5 min, ramped at

50°C/min to 150°C, then at 3°C/min to 235°C, and finally at 50°C/min to 300°C, held for 3

min.[19]

MS Transfer Line: 280 °C.[6]

Ion Source: Electron Impact (EI), 200 °C.[6]

Acquisition Mode: Selected Ion Monitoring (SIM) or Multiple Reaction Monitoring (MRM).

Sample Preparation (QuEChERS method adaptation):

Extraction: Homogenize the sample and extract with acetonitrile containing 1% acetic acid.

Salting Out: Add magnesium sulfate and sodium chloride, vortex, and centrifuge.
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Dispersive Solid-Phase Extraction (d-SPE) Cleanup: Transfer an aliquot of the supernatant

to a tube containing primary secondary amine (PSA) and magnesium sulfate. Vortex and

centrifuge.

Final Extract: The supernatant is ready for GC-MS analysis.
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Figure 6. General Workflow for GC-MS Analysis of Crotoxyphos.

Conclusion
Crotoxyphos is a potent organophosphate insecticide with a well-defined mechanism of action

centered on the inhibition of acetylcholinesterase. Its toxicity, particularly its enantioselective

nature, warrants careful consideration in toxicological assessments. The information and

protocols provided in this technical guide offer a solid foundation for researchers and

professionals working with this compound, enabling further investigation into its properties and

effects. The provided diagrams serve as a visual aid to understanding the complex biological

interactions of Crotoxyphos at the molecular level.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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